Cas no 2229579-75-1 ({1-(3-bromo-5-methylphenyl)methylcyclopropyl}methanol)

• Product Name: {1-(3-bromo-5-methylphenyl)methylcyclopropyl}methanol
• CAS No: 2229579-75-1
• MF: C₁₂H₁₅BrO
• MW: 255.150902986526
• CID: 6291261
• PubChem ID: 165643689
• Update Time: 2025-05-22

{1-(3-bromo-5-methylphenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(3-bromo-5-methylphenyl)methylcyclopropyl}methanol
• EN300-1915823
• 2229579-75-1
• {1-[(3-bromo-5-methylphenyl)methyl]cyclopropyl}methanol

• Inchi： 1S/C12H15BrO/c1-9-4-10(6-11(13)5-9)7-12(8-14)2-3-12/h4-6,14H,2-3,7-8H2,1H3
• InChI Key： PTPLCQGSYNAXST-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)CC1(CO)CC1

Computed Properties

• Exact Mass: 254.03063g/mol
• Monoisotopic Mass: 254.03063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on {1-(3-bromo-5-methylphenyl)methylcyclopropyl}methanol

Comprehensive Overview of {1-(3-bromo-5-methylphenyl)methylcyclopropyl}methanol (CAS No. 2229579-75-1)

{1-(3-bromo-5-methylphenyl)methylcyclopropyl}methanol (CAS No. 2229579-75-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropyl ring attached to a methanol group, with a 3-bromo-5-methylphenyl substituent, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, where its brominated aromatic moiety could serve as a key building block for targeted therapies.

In recent years, the demand for halogenated compounds like {1-(3-bromo-5-methylphenyl)methylcyclopropyl}methanol has surged, driven by their utility in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for biomedical applications. The compound’s methylcyclopropyl group also enhances its stability, making it a preferred choice for high-performance materials and catalysis. As sustainability becomes a focal point in chemical synthesis, this compound’s efficiency in atom-economical transformations aligns with green chemistry principles.

The synthesis of {1-(3-bromo-5-methylphenyl)methylcyclopropyl}methanol typically involves multi-step organic reactions, including Grignard reactions and nucleophilic substitutions. Its CAS No. 2229579-75-1 serves as a unique identifier in regulatory and commercial databases, ensuring traceability in supply chains. Analysts highlight its growing relevance in precision agriculture, where derivatives may contribute to crop protection formulations. Additionally, its lipophilic nature makes it a candidate for drug delivery systems, addressing challenges in bioavailability.

From an industrial perspective, {1-(3-bromo-5-methylphenyl)methylcyclopropyl}methanol is often discussed in the context of patent literature and intellectual property due to its novel structure. Companies investing in small molecule therapeutics frequently explore its derivatives for oncology and central nervous system (CNS) targets. The compound’s spectroscopic data (e.g., NMR, MS) is well-documented, facilitating its characterization in academic and industrial labs. As AI-driven drug design gains traction, computational models increasingly reference such compounds for virtual screening campaigns.

Environmental and safety profiles of CAS No. 2229579-75-1 are rigorously evaluated to comply with REACH and OECD guidelines. Its low ecotoxicity and biodegradability potential position it favorably compared to traditional halogenated intermediates. Furthermore, its role in metal-organic frameworks (MOFs) and supramolecular chemistry opens avenues for advanced material science. With the rise of personalized medicine, the compound’s adaptability in structure-activity relationship (SAR) studies underscores its enduring scientific value.

In conclusion, {1-(3-bromo-5-methylphenyl)methylcyclopropyl}methanol exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility across pharmaceuticals, agrochemicals, and materials science ensures its prominence in research pipelines. As synthetic methodologies evolve, this compound will likely remain a cornerstone for next-generation chemical entities, addressing unmet needs in health and technology.